Cas no 102953-75-3 (1,3-Propanediol,2,2-bis[[2-methoxy-4-(2-propen-1-yl)phenoxy]methyl]-)

• Product Name: 1,3-Propanediol,2,2-bis[[2-methoxy-4-(2-propen-1-yl)phenoxy]methyl]-
• CAS No: 102953-75-3
• MF: C₂₅H₃₂O₆
• MW: 428.517988204956
• CID: 208827
• PubChem ID: 3025445
• Update Time: 2025-04-19

1,3-Propanediol,2,2-bis[[2-methoxy-4-(2-propen-1-yl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis[[2-methoxy-4-(2-propen-1-yl)phenoxy]methyl]-
• 1,3-Propanediol,2,2-bis[(4-allyl-2-methoxyphenoxy)methyl]- (6CI)
• 2,2-bis[(2-methoxy-4-prop-2-enylphenoxy)methyl]propane-1,3-diol
• 1,3-Propanediol, 2,2-bis((4-allyl-2-methoxyphenoxy)methyl)-
• 102953-75-3
• DTXSID20145588
• 2,2-Bis((4-allyl-2-methoxyphenoxy)methyl)-1,3-propanediol

• Inchi： 1S/C25H32O6/c1-5-7-19-9-11-21(23(13-19)28-3)30-17-25(15-26,16-27)18-31-22-12-10-20(8-6-2)14-24(22)29-4/h5-6,9-14,26-27H,1-2,7-8,15-18H2,3-4H3
• InChI Key： WELHBPKGGQVKDB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC=C)=CC=1OC)CC(CO)(CO)COC1C=CC(CC=C)=CC=1OC

Computed Properties

• Exact Mass: 428.21996
• Monoisotopic Mass: 428.219889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 4.4

Experimental Properties

• Density: 1.128
• Boiling Point: 582.6°Cat760mmHg
• Flash Point: 306.2°C
• Refractive Index: 1.555
• PSA: 77.38
• LogP: 3.58960